4-[(3,5-dimethylpyrazol-1-yl)methyl]-N-pyridin-2-ylpiperidine-1-carboxamide

• IUPAC Name: 4-[(3,5-dimethylpyrazol-1-yl)methyl]-N-pyridin-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H23N5O/c1-13-11-14(2)22(20-13)12-15-6-9-21(10-7-15)17(23)19-16-5-3-4-8-18-16/h3-5,8,11,15H,6-7,9-10,12H2,1-2H3,(H,18,19,23)
• InChI Key: ZYGKGTXGKDYIID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)C(=O)NC3=CC=CC=N3)C
• Molecular Formula: C17H23N5O
• Molecular Weight: 313.4 g/mol

Description

4-[(3,5-dimethylpyrazol-1-yl)methyl]-N-pyridin-2-ylpiperidine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DPP6, and it belongs to the family of piperidine carboxamides.

Mechanism of Action

The mechanism of action of DPP6 is not fully understood. However, studies have shown that DPP6 interacts with voltage-gated potassium channels (Kv4.2) in the brain, which are involved in the regulation of neuronal excitability. DPP6 modulates the activity of Kv4.2 channels, which can lead to changes in neuronal firing rates and the generation of action potentials.
Biochemical and Physiological Effects:
DPP6 has been shown to have several biochemical and physiological effects. Studies have shown that DPP6 modulates the activity of Kv4.2 channels, which can lead to changes in neuronal firing rates and the generation of action potentials. DPP6 has also been shown to have anti-inflammatory properties, which could make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPP6 in lab experiments is its specificity for Kv4.2 channels. DPP6 has been shown to selectively modulate the activity of Kv4.2 channels, which can make it a useful tool for studying the role of these channels in neuronal excitability. However, one of the limitations of using DPP6 is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on DPP6. One area of research is in the development of new compounds that are structurally similar to DPP6 but have improved solubility and bioavailability. Another area of research is in the identification of new therapeutic applications for DPP6, particularly in the treatment of neurological disorders and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of DPP6 and its effects on neuronal excitability.

Synthesis Methods

The synthesis of DPP6 is a complex process that involves several steps. One of the most common methods used for the synthesis of DPP6 is the reaction of 4-piperidone with 3,5-dimethylpyrazole in the presence of a reducing agent. The resulting product is then treated with pyridine-2-carboxylic acid to obtain DPP6. Other methods for the synthesis of DPP6 include the use of palladium catalysts and microwave irradiation.

Scientific Research Applications

DPP6 has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of neurological disorders. Studies have shown that DPP6 is involved in the modulation of ion channels in the brain, which play a critical role in the regulation of neuronal excitability. DPP6 has also been shown to have anti-inflammatory properties, which could make it a potential candidate for the treatment of inflammatory diseases.